Photoredox-catalyzed 2,2,2-trifluoroethylation and 2,2-difluoroethylation of alkenes with concomitant introduction of a quinoxalin-2(1H)-one moiety†
Organic Chemistry Frontiers Pub Date: 2021-10-05 DOI: 10.1039/D1QO01170G
Abstract
A photoredox-catalyzed strategy for difunctionalization of alkenes with readily available quinoxalin-2(1H)-ones and inexpensive ICH2CF3/ICH2CF2H was developed. This reaction proceeded under mild conditions, affording the corresponding three-component coupling products in moderate to high yields and excellent regioselectivity. It provides a new protocol to access valuable CF3CH2- and HCF2CH2-containing compounds.
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